Cas no 2525-09-9 (1,2-Benzenediol, 4-(3-methylbutyl)-)
2525-09-9 structure
Product Name:1,2-Benzenediol, 4-(3-methylbutyl)-
CAS No:2525-09-9
MF:C11H16O2
MW:180.243543624878
CID:1421399
Update Time:2024-08-15
1,2-Benzenediol, 4-(3-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediol, 4-(3-methylbutyl)-
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- Inchi: 1S/C11H16O2/c1-8(2)3-4-9-5-6-10(12)11(13)7-9/h5-8,12-13H,3-4H2,1-2H3
- InChI Key: VOFLYCDTJDORBN-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(CCC(C)C)C=C1O
Computed Properties
- Exact Mass: 180.11508
- Monoisotopic Mass: 180.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 40.5A^2
Experimental Properties
- Density: 1.066±0.06 g/cm3(Predicted)
- Melting Point: 55.5-58.5 °C
- Boiling Point: 155-160 °C(Press: 6 Torr)
- PSA: 40.46
- pka: 9.90±0.10(Predicted)
1,2-Benzenediol, 4-(3-methylbutyl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
2525-09-9 (1,2-Benzenediol, 4-(3-methylbutyl)-) Related Products
- 1139-46-4(4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol)
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- 30749-25-8(Phenol,3-(2-methylpropyl)-)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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